Cas no 473815-20-2 (N-(5-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 473815-20-2
• MF: C₁₆H₁₃ClN₂O₄S
• MW: 364.803421735764
• CID: 5474137
• Update Time: 2025-05-27

N-(5-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide
• N-(5-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

• Inchi： 1S/C16H13ClN2O4S/c1-10-6-7-11(17)8-13(10)18-15(20)9-19-16(21)12-4-2-3-5-14(12)24(19,22)23/h2-8H,9H2,1H3,(H,18,20)
• InChI Key： KZRZFXIVCWFLPQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=CC(Cl)=CC=C1C)=O

Additional information on N-(5-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

Recent Advances in the Study of N-(5-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS: 473815-20-2)

The compound N-(5-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS: 473815-20-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole sulfonamide scaffold, has demonstrated promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key findings from recent research is the compound's ability to modulate specific inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that 473815-20-2 acts as a potent inhibitor of NF-κB signaling, a critical pathway involved in chronic inflammation and cancer progression. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high affinity for the IKKβ kinase, a central regulator of NF-κB activation. These findings suggest that 473815-20-2 could serve as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of 473815-20-2. A preclinical study conducted by researchers at the University of Cambridge (2024) demonstrated that the compound exhibits selective cytotoxicity against several cancer cell lines, including breast and colorectal carcinomas. The study attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Furthermore, the researchers noted that 473815-20-2 showed minimal toxicity to normal cells, highlighting its potential as a targeted therapeutic agent.

The synthetic optimization of 473815-20-2 has also been a focus of recent research. A team at the Massachusetts Institute of Technology (MIT) developed a novel, high-yield synthesis route for the compound, which was published in Organic Letters in early 2024. The new method employs a one-pot, three-component reaction that significantly reduces the number of synthetic steps and improves overall yield. This advancement is expected to facilitate further pharmacological studies and scale-up production for clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 473815-20-2. Pharmacokinetic studies have indicated that the compound exhibits moderate oral bioavailability and rapid metabolism in vivo. To address these limitations, several research groups are currently investigating prodrug strategies and formulation approaches to enhance the compound's stability and absorption. Preliminary results from these studies, presented at the 2024 American Chemical Society National Meeting, suggest that lipid-based nanoformulations may significantly improve the compound's pharmacokinetic profile.

In conclusion, the growing body of research on N-(5-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (473815-20-2) underscores its potential as a multifunctional therapeutic agent. While significant progress has been made in understanding its biological activities and optimizing its synthesis, further studies are needed to fully realize its clinical potential. Future research directions may include detailed structure-activity relationship studies, combination therapy evaluations, and advanced formulation development to overcome current pharmacokinetic limitations.